Cas no 855388-71-5 (2-(4-ethylphenyl)propan-1-amine)

• Product Name: 2-(4-ethylphenyl)propan-1-amine
• CAS No: 855388-71-5
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 717391
• PubChem ID: 43316821
• Update Time: 2023-11-27

2-(4-ethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-ethyl-b-methyl-
• Phenethylamine, p-ethyl--bta--methyl- (5CI)
• Phenethylamine, p-ethyl--bta--methyl- (5CI)
• Benzeneethanamine, 4-ethyl-β-methyl-
• 2-(4-ethylphenyl)propan-1-amine

• Inchi： 1S/C11H17N/c1-3-10-4-6-11(7-5-10)9(2)8-12/h4-7,9H,3,8,12H2,1-2H3
• InChI Key： HJUNOJCYTKLCKV-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC=C(CC)C=C1)C

Computed Properties

• Exact Mass: 163.136
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids